Cas no 1902921-20-3 (3-(3-chloro-4-fluorophenyl)-N-(octahydro-1,4-benzodioxin-6-yl)propanamide)

• Product Name: 3-(3-chloro-4-fluorophenyl)-N-(octahydro-1,4-benzodioxin-6-yl)propanamide
• CAS No: 1902921-20-3
• MF: C₁₇H₂₁ClFNO₃
• MW: 341.80494761467
• CID: 5844564
• PubChem ID: 92091887
• Update Time: 2025-06-28

3-(3-chloro-4-fluorophenyl)-N-(octahydro-1,4-benzodioxin-6-yl)propanamide Chemical and Physical Properties

Names and Identifiers

• 3-(3-chloro-4-fluorophenyl)-N-(octahydro-1,4-benzodioxin-6-yl)propanamide
• 1902921-20-3
• 3-(3-chloro-4-fluorophenyl)-N-(octahydrobenzo[b][1,4]dioxin-6-yl)propanamide
• F6482-2181
• N-(2,3,4a,5,6,7,8,8a-octahydrobenzo[b][1,4]dioxin-6-yl)-3-(3-chloro-4-fluorophenyl)propanamide
• AKOS025354269

• Inchi： 1S/C17H21ClFNO3/c18-13-9-11(1-4-14(13)19)2-6-17(21)20-12-3-5-15-16(10-12)23-8-7-22-15/h1,4,9,12,15-16H,2-3,5-8,10H2,(H,20,21)
• InChI Key： TWIPVDKOMOPNGT-UHFFFAOYSA-N
• SMILES： ClC1=C(C=CC(=C1)CCC(NC1CCC2C(C1)OCCO2)=O)F

Computed Properties

• Exact Mass: 341.1193994g/mol
• Monoisotopic Mass: 341.1193994g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 23
• Rotatable Bond Count: 4
• Complexity: 411
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 3
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.7
• Topological Polar Surface Area: 47.6Ų

Additional information on 3-(3-chloro-4-fluorophenyl)-N-(octahydro-1,4-benzodioxin-6-yl)propanamide

Exploring the Potential of 3-(3-chloro-4-fluorophenyl)-N-(octahydro-1,4-benzodioxin-6-yl)propanamide (CAS No. 1902921-20-3) in Modern Research

The compound 3-(3-chloro-4-fluorophenyl)-N-(octahydro-1,4-benzodioxin-6-yl)propanamide (CAS No. 1902921-20-3) is a promising molecule in the field of medicinal chemistry and pharmaceutical research. With its unique structural features, including a chloro-fluorophenyl group and an octahydro-1,4-benzodioxin moiety, this compound has attracted significant attention for its potential applications in drug discovery and development. Researchers are particularly interested in its pharmacological properties and its ability to interact with specific biological targets.

One of the key reasons for the growing interest in 3-(3-chloro-4-fluorophenyl)-N-(octahydro-1,4-benzodioxin-6-yl)propanamide is its structural similarity to known bioactive molecules. The presence of both halogenated aromatic and heterocyclic components makes it a versatile candidate for various therapeutic applications. Recent studies have explored its potential as a modulator of neurological pathways, with some suggesting possible applications in addressing conditions related to neurodegenerative diseases – a hot topic in current medical research.

The synthesis and characterization of CAS 1902921-20-3 have been subjects of numerous scientific investigations. The compound's molecular weight and physicochemical properties make it suitable for further pharmacological evaluation. Its solubility profile and stability under various conditions are particularly noteworthy, as these factors significantly influence a compound's potential as a drug candidate. These characteristics align well with current industry trends focusing on drug-like properties and ADME (Absorption, Distribution, Metabolism, and Excretion) optimization.

In the context of structure-activity relationship (SAR) studies, 3-(3-chloro-4-fluorophenyl)-N-(octahydro-1,4-benzodioxin-6-yl)propanamide offers interesting possibilities. The chloro-fluoro substitution pattern on the phenyl ring may influence its binding affinity to various biological targets, while the octahydro-1,4-benzodioxin moiety could contribute to its metabolic stability. These features are particularly relevant in today's pharmaceutical landscape, where researchers are actively searching for compounds with improved target selectivity and reduced off-target effects.

The potential applications of 1902921-20-3 extend beyond traditional pharmaceutical uses. Recent trends in chemical biology have highlighted the value of such compounds as molecular probes for studying biological systems. Its unique structure makes it a candidate for proteomics research and target identification studies, areas that are gaining increasing attention in the era of precision medicine. This aligns with current searches for "novel chemical probes for biological research" and "small molecules for target validation."

From a synthetic chemistry perspective, 3-(3-chloro-4-fluorophenyl)-N-(octahydro-1,4-benzodioxin-6-yl)propanamide represents an interesting challenge. The construction of its octahydro-1,4-benzodioxin core requires specialized synthetic approaches, making it a subject of interest for methodology development. This aspect is particularly relevant given the current focus on green chemistry and atom-economical synthesis in the chemical community.

The intellectual property landscape surrounding CAS 1902921-20-3 is another area of interest. With the pharmaceutical industry's continuous search for novel chemical entities, compounds like this often become subjects of patent applications and technology transfer discussions. This connects with frequent searches about "patented pharmaceutical compounds" and "emerging drug candidates in medicinal chemistry."

Quality control and analytical characterization of 3-(3-chloro-4-fluorophenyl)-N-(octahydro-1,4-benzodioxin-6-yl)propanamide are crucial aspects for its potential commercialization. Modern analytical techniques such as HPLC, LC-MS, and NMR spectroscopy are essential for ensuring the compound's purity and identity. These topics resonate with current industry concerns about quality assurance in pharmaceutical manufacturing.

Looking forward, the research community continues to explore the full potential of 1902921-20-3. Its unique combination of structural features positions it as a compound worth watching in the coming years, particularly as researchers uncover more about its biological activities and therapeutic potential. The compound's story exemplifies how careful molecular design and thorough scientific investigation can lead to promising research candidates with multiple potential applications.